Cas no 2172520-54-4 (1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172520-54-4
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6568534
• PubChem ID: 165606570
• Update Time: 2025-06-09

1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1594109
• 2172520-54-4

• Inchi： 1S/C11H18N4O/c1-2-3-7-15-10(8-5-4-6-8)9(11(12)16)13-14-15/h8H,2-7H2,1H3,(H2,12,16)
• InChI Key： FHIPUIPCFWXRPC-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CCC2)N(CCCC)N=N1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172520-54-4)

1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172520-54-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,2,3-triazole core with a cyclobutyl substituent and a butyl side chain, offering versatile reactivity and potential applications. Researchers are particularly interested in its role as a carboxamide derivative, which is often associated with bioactive properties. This compound aligns with the growing demand for novel small-molecule scaffolds in drug discovery, a topic frequently searched in AI-driven literature reviews and patent databases.

The synthesis of 1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry methodologies, a hot topic in modern organic synthesis. The 1,2,3-triazole ring is formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction celebrated for its efficiency and selectivity. This method is often highlighted in SEO-optimized content due to its relevance in green chemistry and modular drug design. The cyclobutyl group introduces steric constraints, which can enhance binding affinity in target proteins—a feature explored in recent structure-activity relationship (SAR) studies. Such discussions are prevalent in forums and academic search queries related to fragment-based drug design.

In pharmacological contexts, carboxamide-containing compounds like this are investigated for their potential as kinase inhibitors or protease modulators. The butyl chain may improve lipophilicity, a property critical for membrane permeability—a recurring theme in ADMET (absorption, distribution, metabolism, excretion, and toxicity) optimization searches. Recent publications have linked similar triazole derivatives to anticancer and antiviral activities, making CAS No. 2172520-54-4 a candidate for repurposing studies. These keywords dominate biomedical AI training datasets and reflect user interest in targeted therapy advancements.

From a commercial perspective, the compound’s CAS registry number (2172520-54-4) ensures precise identification in global chemical inventories, a detail often queried by procurement specialists. Its stability under standard storage conditions (e.g., room temperature, inert atmosphere) is another SEO-friendly point, as industrial users frequently search for handling protocols of advanced intermediates. The 1H-1,2,3-triazole motif also appears in agrochemicals, aligning with trends in sustainable crop protection—a trending topic in environmental science.

Analytical characterization of 1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide relies on techniques like NMR, HPLC, and mass spectrometry, terms heavily searched in analytical chemistry circles. Computational studies (e.g., molecular docking or DFT calculations) further explore its electronic properties, addressing queries about drug-likeness and bioisosterism. These interdisciplinary angles enhance the compound’s visibility in both academic and industrial SEO landscapes.

In summary, 1-butyl-5-cyclobutyl-1H-1,2,3-triazole-4-carboxamide exemplifies the convergence of synthetic innovation and applied bioresearch. Its CAS No. 2172520-54-4 serves as a unique identifier for researchers exploring triazole-based therapeutics or agrochemical leads. By integrating high-traffic keywords like click chemistry, kinase inhibitors, and ADMET profiling, this overview caters to diverse user intents while maintaining scientific rigor.